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Compound of Interest

Compound Name: Atreleuton-d4

Cat. No.: B12362281

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety data for Atreleuton-d4 is not readily available in the public domain.

The following information is primarily based on data for the parent compound, Atreleuton, and

general principles of chemical safety. The toxicological properties of a deuterated compound

are generally expected to be similar to its non-deuterated analog, but this should not be

assumed as a definitive assessment. A comprehensive risk assessment should be conducted

by qualified professionals before handling this compound.

Chemical and Physical Properties
Atreleuton-d4 is the deuterated form of Atreleuton, a potent and selective inhibitor of 5-

lipoxygenase. The primary use of Atreleuton-d4 is as an internal standard in analytical and

pharmacokinetic studies of Atreleuton.
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Property Value Source

Molecular Formula C₁₆H₁₁D₄FN₂O₂S BDG Synthesis[1]

Molecular Weight 322.39 g/mol BDG Synthesis[1]

CAS Number (Unlabeled) 154355-76-7 BDG Synthesis[1]

Appearance White to beige powder Sigma-Aldrich[2]

Purity Typically >98% (HPLC) BDG Synthesis, GlpBio[1][3]

Solubility Soluble in DMSO (10 mg/mL) Sigma-Aldrich[2]

Storage 2-8°C Sigma-Aldrich[2]

Hazard Identification and Precautionary Measures
Based on the GHS classification for the parent compound Atreleuton, the following hazards are

anticipated.

GHS Classification (for Atreleuton):

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
GHS07 Warning

Precautionary Statements:
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Code Statement

P264 Wash hands thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P330 Rinse mouth.

P501
Dispose of contents/container in accordance

with local regulations.

Potential Health Effects:

Eye: May cause eye irritation.[4]

Skin: May cause skin irritation.[4]

Ingestion: Harmful if swallowed. May cause irritation of the digestive tract.[4][5]

Inhalation: May cause respiratory tract irritation.[4]

The toxicological properties of Atreleuton-d4 have not been fully investigated.[4]

Experimental Protocols
Detailed experimental protocols for safety and toxicology studies of Atreleuton-d4 are not

available in the provided search results. However, a general workflow for an in vivo acute oral

toxicity study, a standard method for assessing the safety of a new chemical entity, is outlined

below.

General Protocol for an In Vivo Acute Oral Toxicity Study (e.g., OECD Guideline 423):

Animal Selection: Healthy, young adult rodents (e.g., rats or mice) of a single sex are

typically used in the initial study.
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Housing and Acclimatization: Animals are housed in controlled environmental conditions and

allowed to acclimatize for at least 5 days before the study begins.

Dose Formulation: Atreleuton-d4 is formulated in a suitable vehicle (e.g., DMSO, PEG300,

or corn oil). The concentration is calculated based on the desired dosage and the average

weight of the animals.[3]

Dose Administration: A single dose is administered to the animals by oral gavage.

Observation: Animals are observed for clinical signs of toxicity and mortality at regular

intervals for up to 14 days. Observations include changes in skin, fur, eyes, and behavior.

Body weight is measured periodically.

Necropsy: At the end of the observation period, all animals are humanely euthanized and

subjected to a gross necropsy.

Data Analysis: The number of animals that die during the study is used to estimate the acute

oral toxicity of the substance.

Signaling Pathway and Experimental Workflow
Visualizations
Atreleuton's Mechanism of Action: 5-Lipoxygenase
Inhibition
Atreleuton is a selective and reversible inhibitor of the 5-lipoxygenase (5-LO) enzyme.[2][6]

This enzyme is crucial in the biosynthesis of leukotrienes, which are inflammatory mediators.

By inhibiting 5-LO, Atreleuton reduces the production of leukotrienes, thereby exerting its anti-

inflammatory effects.
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Caption: Mechanism of Atreleuton-d4 via 5-Lipoxygenase Inhibition.

General Workflow for an In Vivo Toxicology Study
The following diagram illustrates a typical workflow for conducting an in vivo toxicology study to

assess the safety of a compound like Atreleuton-d4.
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General Workflow for In Vivo Toxicology Study
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Caption: A generalized workflow for an in vivo toxicology study.
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Handling and Storage
Handling: Use in a well-ventilated area. Minimize dust generation and accumulation. Avoid

contact with eyes, skin, and clothing. Wash thoroughly after handling.[4]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances.[4] Recommended storage temperature is 2-8°C.[2]

Personal Protective Equipment: Wear appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety glasses with side shields, and a lab coat. In case

of inadequate ventilation, wear respiratory protection.[7]

First-Aid Measures
Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Get medical attention.[4]

Skin: Get medical aid. Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.[4]

Ingestion: If swallowed, do NOT induce vomiting. If the person is conscious and alert, rinse

their mouth and drink 2-4 cupfuls of milk or water. Call a poison control center or get medical

attention immediately.[4]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.[4]

Spills and Disposal
Spills/Leaks: Vacuum or sweep up material and place it into a suitable disposal container.

Clean up spills immediately, observing precautions in the Protective Equipment section.

Avoid generating dusty conditions and provide ventilation.[4]

Disposal: Dispose of contents and container in accordance with existing federal, state, and

local environmental control laws.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362281?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

